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Compound of Interest

Compound Name: 15-Hydroxypentadecanoic acid

Cat. No.: B164413 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of 15-
hydroxypentadecanoic acid, a long-chain hydroxy fatty acid of interest in various research

and development fields. This document is intended for researchers, scientists, and drug

development professionals, offering a centralized resource for its physical properties,

experimental solubility protocols, and relevant biological signaling pathways.

Core Topic: Solubility of 15-Hydroxypentadecanoic
Acid
15-Hydroxypentadecanoic acid, a C15 ω-hydroxy fatty acid, exhibits solubility properties

characteristic of long-chain fatty acids, with a notable dependence on the solvent's polarity. Its

structure, comprising a fifteen-carbon chain with a terminal hydroxyl group and a carboxylic

acid group, imparts an amphiphilic nature, though its long hydrocarbon tail renders it generally

poorly soluble in aqueous solutions.

Data on Solubility
The available data on the solubility of 15-hydroxypentadecanoic acid is primarily qualitative,

with some quantitative information available for select organic solvents. The following table

summarizes the known solubility profile. Long-chain hydroxy fatty acids are generally described

as being insoluble or very weakly soluble in water[1]. The solubility of fatty acids typically

decreases as the length of the carbon chain increases[1].
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Solvent Solubility Data Type

Chloroform Soluble[1] Qualitative

Ethanol Soluble[1] Qualitative

Methanol Soluble[1] Qualitative

Dimethyl Sulfoxide (DMSO) ≥ 100 mg/mL Quantitative

Table 1: Solubility of 15-Hydroxypentadecanoic Acid in Various Solvents

For the methyl ester of 15-hydroxypentadecanoic acid, the following qualitative solubility data

has been reported:

Solvent Solubility Data Type

Chloroform Soluble Qualitative

Ether Soluble Qualitative

Ethanol Soluble (warmed) Qualitative

Table 2: Solubility of 15-Hydroxypentadecanoic Acid Methyl Ester

Experimental Protocols for Solubility Determination
While a specific, standardized protocol for determining the solubility of 15-
hydroxypentadecanoic acid is not readily available in the literature, a general methodology

based on the principles of the shake-flask method can be employed. This method is a reliable

and widely accepted technique for assessing the solubility of poorly soluble compounds.

General Shake-Flask Solubility Protocol
Objective: To determine the saturation solubility of 15-hydroxypentadecanoic acid in a given

solvent.

Materials:
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15-Hydroxypentadecanoic acid (solid)

Solvent of interest (e.g., water, ethanol, phosphate-buffered saline)

Glass vials with screw caps

Shaking incubator or orbital shaker

Centrifuge

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass

Spectrometry (GC-MS) system for quantification

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of solid 15-
hydroxypentadecanoic acid to a known volume of the solvent in a glass vial. The excess

solid should be clearly visible.

Equilibration: Tightly cap the vials and place them in a shaking incubator set to a constant

temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (typically

24-72 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, remove the vials and allow them to stand to let the

excess solid settle. To further separate the solid and liquid phases, centrifuge the vials at a

high speed.

Sample Collection and Filtration: Carefully collect an aliquot of the supernatant, ensuring no

solid material is disturbed. Filter the aliquot through a chemically compatible syringe filter

(e.g., PTFE for organic solvents) to remove any remaining undissolved microparticles.

Quantification: Analyze the clear filtrate using a validated analytical method, such as HPLC

or GC-MS, to determine the concentration of dissolved 15-hydroxypentadecanoic acid. A
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calibration curve prepared with known concentrations of the compound should be used for

accurate quantification.

Data Reporting: The solubility is reported as the mean concentration from replicate

experiments, typically in units of g/L, mg/mL, or mol/L.

Other techniques that can be adapted for determining the solubility of fatty acids include

turbidimetry and dynamic light scattering, which are particularly useful for assessing solubility in

aqueous media where micelle formation may occur.

Biological Signaling Pathways
Direct evidence for signaling pathways specifically activated by 15-hydroxypentadecanoic
acid is limited in current scientific literature. However, extensive research has been conducted

on its parent compound, pentadecanoic acid (C15:0), a saturated fatty acid with an odd number

of carbons. Pentadecanoic acid is recognized for its roles in modulating key cellular signaling

pathways associated with metabolism, inflammation, and cell survival.

Pentadecanoic acid has been shown to be an activator of AMP-activated protein kinase

(AMPK) and an inhibitor of the mammalian target of rapamycin (mTOR). Furthermore, studies

have indicated its ability to suppress the Janus kinase/signal transducer and activator of

transcription (JAK/STAT3) signaling pathway, which is often dysregulated in cancer.

Below is a logical diagram representing the known signaling interactions of the parent

compound, pentadecanoic acid (C15:0).
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Figure 1: Signaling pathways influenced by pentadecanoic acid (C15:0).

This diagram illustrates that pentadecanoic acid can promote metabolic regulation through the

activation of AMPK, which in turn inhibits mTOR, a key regulator of cell growth. Additionally, by

inhibiting the JAK2/STAT3 pathway, it can reduce inflammation and cell proliferation. While this

provides a valuable framework, further research is necessary to elucidate the specific signaling

roles of 15-hydroxypentadecanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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